N-(4-methyloxan-4-yl)-1-(2,2,2-trifluoroethyl)pyrazole-4-sulfonamide

• IUPAC Name: N-(4-methyloxan-4-yl)-1-(2,2,2-trifluoroethyl)pyrazole-4-sulfonamide
• InChI: InChI=1S/C11H16F3N3O3S/c1-10(2-4-20-5-3-10)16-21(18,19)9-6-15-17(7-9)8-11(12,13)14/h6-7,16H,2-5,8H2,1H3
• InChI Key: AXMYPWCVPSUTPO-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCOCC1)NS(=O)(=O)C2=CN(N=C2)CC(F)(F)F
• Molecular Formula: C11H16F3N3O3S
• Molecular Weight: 327.33 g/mol

Description

N-(4-methyloxan-4-yl)-1-(2,2,2-trifluoroethyl)pyrazole-4-sulfonamide is a chemical compound that has gained significant attention in scientific research in recent years. This compound is commonly referred to as MOTS-c, and it has been found to have various biochemical and physiological effects that make it a promising candidate for future research studies. In

Mechanism of Action

The mechanism of action of MOTS-c involves its interaction with various cellular pathways, including the AMP-activated protein kinase (AMPK) pathway and the mTOR pathway. MOTS-c activates the AMPK pathway, which leads to increased glucose uptake and mitochondrial biogenesis. Additionally, MOTS-c inhibits the mTOR pathway, which can lead to decreased cell growth and proliferation.
Biochemical and Physiological Effects:
MOTS-c has various biochemical and physiological effects, including its ability to improve insulin sensitivity, increase glucose uptake, and enhance mitochondrial function. Additionally, MOTS-c has been found to have neuroprotective effects and can improve cognitive function in animal models. MOTS-c can also regulate adipose tissue metabolism and decrease inflammation in cells.

Advantages and Limitations for Lab Experiments

One of the advantages of using MOTS-c in lab experiments is its ability to improve mitochondrial function and increase glucose uptake in cells. Additionally, MOTS-c has been found to have neuroprotective effects and can improve cognitive function in animal models. However, one limitation of using MOTS-c in lab experiments is its potential toxicity, which can vary depending on the concentration and duration of exposure.

Future Directions

There are several future directions for research on MOTS-c, including its potential use in the treatment of metabolic disorders, such as type 2 diabetes and obesity. Additionally, further research is needed to explore the mechanism of action of MOTS-c and its interaction with various cellular pathways. Furthermore, research studies can investigate the potential use of MOTS-c in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Finally, future research can explore the potential use of MOTS-c in anti-aging therapies and its ability to improve lifespan and healthspan in animal models.
Conclusion:
In conclusion, N-(4-methyloxan-4-yl)-1-(2,2,2-trifluoroethyl)pyrazole-4-sulfonamide, or MOTS-c, is a chemical compound that has gained significant attention in scientific research in recent years. MOTS-c has various biochemical and physiological effects that make it a promising candidate for future research studies. The synthesis method of MOTS-c involves the reaction of 4-methylmorpholine N-oxide with 2,2,2-trifluoroethylhydrazine, followed by the addition of pyrazole-4-sulfonyl chloride. MOTS-c has potential scientific research applications in the treatment of metabolic disorders, such as type 2 diabetes and obesity. Additionally, future research can explore the potential use of MOTS-c in the treatment of neurodegenerative diseases and anti-aging therapies.

Synthesis Methods

The synthesis of MOTS-c involves the reaction of 4-methylmorpholine N-oxide with 2,2,2-trifluoroethylhydrazine, followed by the addition of pyrazole-4-sulfonyl chloride. This reaction produces the desired compound, which can be isolated and purified through various methods, including column chromatography and recrystallization.

Scientific Research Applications

MOTS-c has been found to have various scientific research applications, including its potential use in the treatment of metabolic disorders, such as type 2 diabetes and obesity. Research studies have shown that MOTS-c can improve insulin sensitivity, increase glucose uptake, and enhance mitochondrial function in cells. Additionally, MOTS-c has been found to have neuroprotective effects and can improve cognitive function in animal models.